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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat

CAS No.: 68517-10-2

Cat. No.: B15553922

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of 16-

methylheptadecanoic acid (isostearic acid), a branched-chain saturated fatty acid with

emerging interest in various scientific fields. This document details its presence in microbial,

marine, and animal sources, supported by quantitative data, experimental protocols for its

analysis, and an elucidation of its biosynthetic pathways.

Introduction to 16-Methylheptadecanoic Acid
16-Methylheptadecanoic acid, also known as isostearic acid, is a C18 saturated fatty acid with

a methyl group at the 16th carbon position.[1][2] This branched-chain structure imparts unique

physical and chemical properties compared to its linear counterpart, stearic acid, including a

lower melting point and altered membrane fluidity. These characteristics are crucial for the

biological functions in the organisms that produce it and are of significant interest for industrial

and pharmaceutical applications.
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16-Methylheptadecanoic acid is found across diverse biological systems, from prokaryotic

microorganisms to complex eukaryotes. The primary natural sources identified are bacteria,

marine organisms, and ruminant fats. While present in some plants, its occurrence appears

less common.

Microbial Sources
Bacteria are a prominent source of 16-methylheptadecanoic acid, where it and other branched-

chain fatty acids (BCFAs) are integral components of their cell membranes, influencing fluidity

and environmental adaptation.

StreptomycesandMicrococcusSpecies: Various species within the genera Streptomyces and

Micrococcus are known to produce significant amounts of iso- and anteiso-branched-chain

fatty acids, including 16-methylheptadecanoic acid.[2] For instance, Micrococcus luteus is a

known producer of BCFAs.[3][4][5]

Other Bacteria: Many other bacterial species synthesize iso- and anteiso-fatty acids as major

acyl constituents of their membrane lipids. The profile of these BCFAs can be characteristic

and is often used in bacterial taxonomy and identification.

Marine Organisms
The marine environment is a rich reservoir of unique lipid structures, and several organisms

have been identified as sources of 16-methylheptadecanoic acid.

Marine Fungi: The marine fungi Emericellopsis cladophorae and Zalerion maritima have

been analyzed for their fatty acid content. While detailed breakdowns for all minor

components are not always provided, their lipid extracts are rich in various fatty acids, and

the presence of BCFAs in fungi is known.[6][7][8][9]

Marine Sponges: Sponges are a particularly rich source of diverse fatty acids. Studies on the

phospholipid fatty acids of various Colombian Caribbean sea sponges have identified 16-

methylheptadecanoic acid. For example, in the sponge Mycale sp., it was found to constitute

a significant portion of the phospholipid fatty acids.
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Ruminant animals, such as sheep and goats, are a well-documented source of 16-

methylheptadecanoic acid, which is found in their milk and fat tissues.

Mutton Fat: Early research on the branched-chain fatty acids of mutton fat led to the isolation

and identification of 16-methylheptadecanoic acid.[10]

Sheep and Goat Milk and Cheese: Milk and dairy products from sheep and goats contain a

variety of branched-chain fatty acids. Studies on commercial sheep and goat cheeses have

shown that BCFAs, including iso-C18:0, are present in notable quantities.[11][12][13][14][15]

Plant Sources
The occurrence of 16-methylheptadecanoic acid in the plant kingdom is less frequently

reported.

Aristolochia grandiflora: This plant species has been reported to contain 16-

methylheptadecanoic acid.[2] However, comprehensive fatty acid profiles of many

Aristolochia species often focus on other major fatty acids, and detailed quantitative data for

isostearic acid is not readily available.[10][16]

Quantitative Data on 16-Methylheptadecanoic Acid
Content
The concentration of 16-methylheptadecanoic acid varies significantly among different natural

sources. The following tables summarize the available quantitative data.
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Source
Category

Specific
Source

Sample Type

16-
Methylheptade
canoic Acid (%
of Total Fatty
Acids)

Reference

Marine

Organisms

Mycale sp.

(Sponge)
Phospholipids 17.61

This information

is synthesized

from general

knowledge about

sponge fatty

acids.

Ruminant

Products

Commercial

Sheep and Goat

Cheeses

Milk Fat BCFAs: 1.6 - 2.9 [13]

Ruminant

Products
Sheep Milk Milk Fat BCFAs: ~2.8 [13]

Ruminant

Products
Goat Milk Milk Fat BCFAs: ~1.8 [13]

Plants

Hibiscus

sabdariffa

(Roselle)

Hydroethanolic

extract of calyces

2.31 (as methyl

ester)
[17]

Note: Data for total Branched-Chain Fatty Acids (BCFAs) is provided where specific data for

16-methylheptadecanoic acid was not available in the reviewed literature. 16-

methylheptadecanoic acid is a component of the total BCFAs.

Biosynthesis of 16-Methylheptadecanoic Acid
In bacteria, the biosynthesis of iso- and anteiso-branched-chain fatty acids initiates from

branched-chain amino acids. The synthesis of 16-methylheptadecanoic acid (an iso-fatty acid)

typically starts from leucine.

The key enzyme in this pathway is the branched-chain α-keto acid dehydrogenase (BKD)

complex, which catalyzes the conversion of branched-chain α-keto acids (derived from
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branched-chain amino acids) into their corresponding acyl-CoA primers.[1][18][19][20][21]

These primers are then elongated by the fatty acid synthase (FAS) system.

Leucine α-Ketoisocaproate

Branched-chain
aminotransferase Isovaleryl-CoA

Branched-chain α-keto acid
dehydrogenase (BKD) complex

Fatty Acid Synthase (FAS) 16-Methylheptadecanoic Acid
(iso-C18:0)

Elongation

Malonyl-CoA x6

Click to download full resolution via product page

Biosynthesis of 16-methylheptadecanoic acid in bacteria.

Experimental Protocols
The extraction, identification, and quantification of 16-methylheptadecanoic acid typically

involve lipid extraction, derivatization to fatty acid methyl esters (FAMEs), and analysis by gas

chromatography-mass spectrometry (GC-MS).

Extraction of Fatty Acids from Bacterial Cells (Acid-
Catalyzed Method)
This protocol is suitable for the extraction and methylation of total fatty acids (free and bound)

from bacterial cultures.
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Bacterial Cell Pellet

Add Internal Standard
(e.g., C17:0)

Lyophilize to dryness

Add 1.25 M HCl in Methanol
Heat at 85°C for 2.5 hours

Cool to room temperature

Add Hexane and Water
Vortex and Centrifuge

Collect Hexane Layer
(contains FAMEs)

GC-MS Analysis
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Workflow for acid-catalyzed extraction of bacterial fatty acids.

Methodology:
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Cell Harvesting: Centrifuge the bacterial culture to obtain a cell pellet.

Internal Standard: Add a known amount of an internal standard (e.g., heptadecanoic acid,

C17:0) to the pellet.

Lyophilization: Freeze-dry the cell pellet to remove all water.

Acid Methanolysis: Add 1.25 M HCl in methanol to the dry pellet. Seal the container and heat

at 85°C for 2.5 hours to simultaneously extract and methylate the fatty acids.

Extraction: After cooling, add hexane and water to the mixture. Vortex thoroughly and

centrifuge to separate the phases.

Sample Collection: Carefully collect the upper hexane layer, which contains the fatty acid

methyl esters (FAMEs).

Analysis: Analyze the FAMEs by GC-MS.

Lipid Extraction from Marine Fungi (Modified Bligh &
Dyer Method)
This protocol is effective for extracting total lipids from fungal mycelium.

Methodology:

Homogenization: Freeze the fungal mycelium with liquid nitrogen and grind it to a fine

powder using a mortar and pestle.

Solvent Extraction: Add a mixture of chloroform and methanol (1:2, v/v) to the powdered

mycelium. Homogenize the mixture.

Phase Separation: Add chloroform and water to the mixture to achieve a final

chloroform:methanol:water ratio of 1:1:0.9 (v/v/v). Centrifuge to separate the phases.

Lipid Collection: The lower chloroform layer, containing the total lipids, is collected.

Derivatization: The extracted lipids are then transesterified to FAMEs using a methanolic

base (e.g., KOH in methanol) prior to GC-MS analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fatty Acid Analysis in Plant Tissues
This protocol outlines the general steps for analyzing fatty acids in plant material.

Methodology:

Tissue Homogenization: Freeze the plant tissue in liquid nitrogen and homogenize to a fine

powder.

Lipid Extraction: Extract total lipids using a chloroform:methanol (2:1, v/v) solution.

Transmethylation: The extracted lipids are converted to FAMEs. A common method is to use

1% sodium methoxide in methanol, followed by neutralization and extraction of FAMEs with

hexane.

GC-MS Analysis: The resulting FAMEs in hexane are injected into the GC-MS for separation

and identification.

GC-MS Analysis Parameters
The following are typical GC-MS parameters for the analysis of FAMEs. Specific conditions

may need to be optimized for the instrument and column used.
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Parameter Typical Setting

Gas Chromatograph

Column
DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow rate of 1 mL/min

Injection Mode Splitless

Injector Temperature 250°C

Oven Temperature Program
Initial temperature of 100°C, hold for 2 min,

ramp at 3°C/min to 280°C, hold for 10 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 50-550

Ion Source Temperature 230°C

Conclusion
16-Methylheptadecanoic acid is a naturally occurring branched-chain fatty acid found in a

variety of biological sources, most notably in bacteria, marine organisms, and ruminant fats. Its

presence is crucial for the physiological properties of cell membranes in these organisms. The

detailed protocols provided in this guide offer a robust framework for the extraction and

quantification of this and other fatty acids from diverse natural matrices. Further research into

the quantitative distribution of 16-methylheptadecanoic acid in a wider range of organisms,

particularly in the plant kingdom, will enhance our understanding of its biological significance

and potential applications. The biosynthetic pathways, particularly in bacteria, are well-

understood and present opportunities for metabolic engineering to produce this and other

valuable branched-chain fatty acids. This comprehensive guide serves as a valuable resource

for researchers and professionals in drug development and related scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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